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Compound Name: Helvolinic acid
Cat. No.: B15622964
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Helvolinic acid, a derivative of the
fungal metabolite Helvolic acid. This document consolidates key chemical data, biological
activities, and detailed experimental methodologies relevant to the study and potential
application of this compound in drug discovery and development.

Core Chemical and Physical Data

Helvolinic acid is a hydrolyzed product and a known derivative of Helvolic acid, a fusidane-
type nortriterpenoid antibiotic. While Helvolic acid is more extensively characterized, the distinct
properties of its derivatives are of significant interest for structure-activity relationship (SAR)
studies.

Below is a summary of the key identifiers and molecular properties for both Helvolic acid and
Helvolinic acid.
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Property Helvolic Acid Helvolinic Acid
CAS Number 29400-42-8[1] 10072-61-4
Molecular Formula C33H440g[1] C31H4207
Molecular Weight 568.7 g/mol [1] 526.66 g/mol
Synonyms Fumigacin

Biological Activity: Antibacterial Properties

Helvolic acid and its derivatives are known for their antibacterial activity, primarily against
Gram-positive bacteria.[1] The mechanism of action involves the inhibition of protein
biosynthesis. The following table summarizes the Minimum Inhibitory Concentration (MIC)
values of Helvolic acid and its derivatives against various bacterial strains, providing a

comparative view of their potency.
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Compound Test Organism MIC (pg/mL) Reference
) ) Staphylococcus
Helvolic acid 16-32 [2]
aureus
o ] Staphylococcus
Helvolinic acid 1 [11[3]
aureus
6-deacetoxy-helvolic Staphylococcus
: 4 [11[3]
acid aureus
) Staphylococcus
Sarocladilactone B 4 [1][3]
aureus
1,2-dihydrohelvolic Staphylococcus (]
acid aureus
16-O-propionyl-16-O- Streptococcus 16 )
deacetylhelvolic acid agalactiae
6-O-propionyl-6-O- Streptococcus 5 ]
deacetylhelvolic acid agalactiae
] ) Streptococcus
Helvolic acid ) 8 [4]
agalactiae
Helvolic acid Bacillus subtilis 16-32 [2]
Helvolic acid Micrococcus luteus -
Ralstonia
Helvolic acid 16-32 [2]
solanacearum
Xanthomonas
Helvolic acid campestris pv. 16-32 [2]

vesicatoria

Biosynthesis of Helvolic Acid

The biosynthesis of Helvolic acid from the precursor (3S)-2,3-oxidosqualene is a multi-step
enzymatic process. Understanding this pathway is crucial for potential bioengineering efforts to
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produce novel derivatives. The pathway involves a series of oxidations, acetylations, and
rearrangements catalyzed by specific enzymes.

Enzymatic Conversions

HelB3, HelD1, HelE:
(Further modifications)
Helc
(Short-chain dehydrogenasefeductase)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. New Helvolic Acid Derivatives with Antibacterial Activities from Sarocladium oryzae DX-
THLS3, an Endophytic Fungus from Dongxiang Wild Rice (Oryza rufipogon Griff.) - PMC
[pmc.ncbi.nlm.nih.gov]

e 2. researchgate.net [researchgate.net]

¢ 3. New Helvolic Acid Derivatives with Antibacterial Activities from Sarocladium oryzae DX-
THL3, an Endophytic Fungus from Dongxiang Wild Rice (Oryza rufipogon Griff.) - PubMed
[pubmed.ncbi.nlm.nih.gov]

¢ 4. Helvolic Acid Derivatives with Antibacterial Activities against Streptococcus agalactiae
from the Marine-Derived Fungus Aspergillus fumigatus HNMF0047 - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Helvolinic Acid: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622964/docs#helvolinic-acid-a-comprehensive-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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